5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine

• IUPAC Name: 5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine
• InChI: InChI=1S/C13H13ClN4O/c1-8-9(7-18(2)17-8)6-15-13-16-11-5-10(14)3-4-12(11)19-13/h3-5,7H,6H2,1-2H3,(H,15,16)
• InChI Key: FDBALPIEZVQHOD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C=C1CNC2=NC3=C(O2)C=CC(=C3)Cl)C
• Molecular Formula: C13H13ClN4O
• Molecular Weight: 276.72 g/mol

Description

5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of 5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine is not fully understood. However, it is believed to exert its effects by inhibiting certain enzymes and signaling pathways that are involved in the development of diseases, such as cancer and inflammation.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. For example, it has been found to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4), which are involved in the development of inflammation. It has also been found to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine in lab experiments is its high purity and stability. This makes it easier to obtain accurate and reproducible results. However, one of the limitations of using this compound is its relatively high cost and the specialized equipment and expertise required for its synthesis.

Future Directions

There are several future directions for the research and development of 5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine. One potential direction is the synthesis of analogs with improved properties, such as increased potency and selectivity. Another direction is the investigation of the compound's potential applications in other fields, such as agriculture and energy storage. Additionally, further studies are needed to fully understand the mechanism of action and the potential side effects of this compound.

Synthesis Methods

The synthesis of 5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine involves a series of chemical reactions that require specialized equipment and expertise. The most common method of synthesis involves the reaction of 5-chloro-2-aminobenzoxazole with 1,3-dimethyl-4-chloropyrazole in the presence of a suitable catalyst. The resulting product is then purified using various techniques, such as column chromatography and recrystallization.

Scientific Research Applications

5-chloro-N-[(1,3-dimethylpyrazol-4-yl)methyl]-1,3-benzoxazol-2-amine has been extensively studied for its potential applications in various fields. In the field of medicine, this compound has shown promising results in the treatment of various diseases, such as cancer and inflammation. It has been found to inhibit the growth of cancer cells and reduce inflammation in animal models.
In the field of materials science, this compound has been used as a building block for the synthesis of novel materials with unique properties. For example, it has been incorporated into polymer matrices to enhance their mechanical and thermal properties.